Cas no 2138246-28-1 (Methanone, cyclopropyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-)

• Product Name: Methanone, cyclopropyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-
• CAS No: 2138246-28-1
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5259905
• Update Time: 2025-06-15

Methanone, cyclopropyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, cyclopropyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-

• Inchi： 1S/C11H19NO2/c1-11(2,14)9-5-6-12(7-9)10(13)8-3-4-8/h8-9,14H,3-7H2,1-2H3
• InChI Key： HQAFMOOEWZNZHF-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCC(C(O)(C)C)C1)=O

Additional information on Methanone, cyclopropyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]-

Professional Introduction to Methanone, cyclopropyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl] and CAS No. 2138246-28-1

Methanone, cyclopropyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl], a compound with the CAS number 2138246-28-1, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The intricate molecular framework of this substance, characterized by a cyclopropyl group and a pyrrolidinyl moiety, positions it as a promising candidate for further exploration in drug development.

The compound's structure, featuring a cyclopropyl group attached to a pyrrolidinyl ring system, contributes to its distinctive chemical behavior. The cyclopropyl moiety is known for its stability and ability to participate in various organic transformations, making it a valuable component in synthetic chemistry. Meanwhile, the pyrrolidinyl group introduces a hydrogen-bonding capability, which can be crucial for interactions with biological targets. This combination of structural features makes Methanone, cyclopropyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl] a versatile molecule with potential applications in both academic research and industrial settings.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways effectively. Methanone, cyclopropyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl] has been studied for its potential role in inhibiting specific enzymes and receptors involved in various diseases. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases, which are critical targets in cancer therapy. The ability to modulate these kinases could lead to the development of new therapeutic strategies against malignancies.

The compound's pyrrolidinyl group also offers opportunities for further functionalization. Pyrrolidine derivatives are well-documented for their role in pharmaceuticals due to their ability to enhance bioavailability and binding affinity. By modifying the substituents around the pyrrolidinyl ring, researchers can fine-tune the pharmacological properties of Methanone, cyclopropyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl]. This flexibility makes it an attractive scaffold for designing molecules with improved efficacy and reduced side effects.

From a synthetic chemistry perspective, Methanone, cyclopropyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl] exemplifies the importance of structural diversity in drug discovery. The synthesis of this compound involves multi-step organic reactions that showcase the latest advancements in synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. These synthetic approaches not only highlight the ingenuity of modern chemistry but also provide valuable insights into the preparation of other structurally similar compounds.

The potential applications of Methanone, cyclopropyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl] extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For example, derivatives of this compound may serve as intermediates in the synthesis of novel pesticides or as components in advanced polymers. The versatility of this molecule underscores its significance as a building block for future innovations.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with biological targets with high precision. Methanone, cyclopropyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl], with its well-defined structure and functional groups, is poised to play a pivotal role in this ongoing quest for effective therapeutics. Its study not only advances our knowledge in medicinal chemistry but also opens new avenues for therapeutic intervention across various diseases.

In conclusion, Methanone, cyclopropyl[3-(1-hydroxy-1-methylethyl)-1-pyrrolidinyl], represented by CAS number 2138246-28-1, is a remarkable compound with far-reaching implications in chemical research and pharmaceutical development. Its unique structural features and potential biological activities make it a cornerstone in modern drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of scientific innovation for years to come.